Photoinduced C–H heteroarylation of enamines via quadruple cleavage of CF2Br2†
Organic Chemistry Frontiers Pub Date: 2023-10-20 DOI: 10.1039/D3QO01474F
Abstract
The C–H functionalization of enamines has attracted much attention over the past few years; however, the heteroarylation of enamines still remains rare. Herein, we wish to report a photoinduced three-component coupling/cyclization reaction for the de novo synthesis of 1,3,4-oxdiazole- or benzothiazole-functionalized enamines via quadruple cleavage of CF2Br2. Notably, the reaction provides an efficient and general approach for the C–H heteroarylation of enamines and exploits a new reactivity of CF2Br2, as the C1 source.
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Journal Name：Organic Chemistry Frontiers
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